Cas no 891100-07-5 (2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(3-nitrophenyl)ethan-1-one)

• Product Name: 2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(3-nitrophenyl)ethan-1-one
• CAS No: 891100-07-5
• MF: C₁₇H₁₁N₅O₄S
• MW: 381.365341424942
• CID: 6472231
• Update Time: 2025-05-30

2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(3-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(3-nitrophenyl)ethan-1-one
• Ethanone, 2-[[6-(2-furanyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-1-(3-nitrophenyl)-

• Inchi： 1S/C17H11N5O4S/c23-14(11-3-1-4-12(9-11)22(24)25)10-27-17-19-18-16-7-6-13(20-21(16)17)15-5-2-8-26-15/h1-9H,10H2
• InChI Key： CXJYAIOIGAPYSN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC([N+]([O-])=O)=C1)CSC1N2C(=NN=1)C=CC(C1=CC=CO1)=N2

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• pka: -1.39±0.30(Predicted)

Additional information on 2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(3-nitrophenyl)ethan-1-one

Chemical Profile of CAS No. 891100-07-5 and 2-{6-(furan-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}-1-(3-nitrophenyl)ethan-1-one

The compound identified by the CAS No. 891100-07-5 is a specialized organic molecule with a complex structural framework, featuring multiple heterocyclic moieties and functional groups. This compound, chemically named as 2-{6-(furan-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}-1-(3-nitrophenyl)ethan-1-one, represents a significant advancement in the field of medicinal chemistry due to its intricate design and potential biological activities.

The structural composition of this molecule includes a furan ring at the 6-position of a triazolo[4,3-b]pyridazine core, which is further substituted with a sulfanyl group. The presence of these heterocyclic systems imparts unique electronic and steric properties to the compound, making it a promising candidate for various pharmacological applications. The nitrophenyl moiety at the other end of the molecular chain introduces additional reactivity and may contribute to the compound's interaction with biological targets.

Recent advancements in drug discovery have highlighted the importance of multi-target directed ligands (MTDLs), which can interact with multiple biological receptors or enzymes simultaneously. The compound in question aligns well with this paradigm due to its dual connectivity between the triazolo[4,3-b]pyridazine and nitrophenyl groups. Such structural features are often exploited to enhance binding affinity and selectivity in therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in the development of novel antimicrobial agents. The synergistic combination of the furan, triazole, and pyridazine rings creates a scaffold that can mimic natural products known for their antimicrobial properties. Furthermore, the introduction of a nitrophenyl group may enhance the compound's ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways.

In vitro studies have begun to explore the pharmacological profile of this compound, revealing promising results in preliminary assays. Notably, the presence of the sulfanyl group appears to modulate the compound's bioavailability and metabolic stability, making it a more viable candidate for further development. The nitro group also contributes to its reactivity, allowing for potential derivatization into more potent analogs.

The integration of computational chemistry techniques has further accelerated the investigation into this molecule's properties. Molecular docking simulations have been employed to predict binding interactions with various biological targets, including enzymes and receptors involved in inflammatory responses. These simulations suggest that the compound may exhibit anti-inflammatory activity by modulating key signaling pathways.

Another area of interest is the potential use of this compound as an intermediate in synthesizing more complex pharmaceutical agents. The versatile structure allows for modifications at multiple positions, enabling chemists to tailor its properties for specific therapeutic needs. For instance, replacing or altering certain functional groups could enhance its solubility or improve its pharmacokinetic profile.

Comparative studies with structurally related compounds have provided valuable insights into its mechanism of action. By comparing binding affinities and biological activities across different analogs, researchers can refine their understanding of how structural changes influence efficacy. This approach has been instrumental in optimizing drug candidates for clinical trials.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex triazolo[4,3-b]pyridazine core efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have played a crucial role in forming key carbon-carbon bonds within the molecule.

Evaluation of toxicity profiles is an essential step before advancing into clinical applications. Preliminary toxicology studies have shown that while some acute toxicity is observed at high concentrations, lower doses do not exhibit significant adverse effects on cell lines tested so far. This suggests that proper dosing could mitigate any potential risks associated with prolonged exposure.

The future direction for research on this compound includes exploring its potential as an anticancer agent. The multifaceted structure offers opportunities for targeting multiple pathways involved in tumor growth and metastasis simultaneously. Additionally, investigating its effects on protein-protein interactions may uncover novel therapeutic strategies against cancer-related diseases.

In conclusion,CAS No. 891100-07-5 represents an innovative chemical entity with significant promise in pharmaceutical development due to its unique structural features and biological activities,2-{6-(furan-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}-1-(3-nitrophenyl)ethan-1-one continues to be a subject of intense study among medicinal chemists worldwide who seek new ways to address complex diseases through targeted molecular interventions.